Cas no 50468-21-8 (Oxiranemethanol, 3-methyl-, (2S,3S)-)

• Product Name: Oxiranemethanol, 3-methyl-, (2S,3S)-
• CAS No: 50468-21-8
• MF: C₄H₈O₂
• MW: 88.1051216125488
• CID: 364834
• PubChem ID: 11018806
• Update Time: 2025-06-08

Oxiranemethanol, 3-methyl-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• Oxiranemethanol, 3-methyl-, (2S,3S)-
• 50468-21-8
• ((2S,3S)-3-Methyloxiran-2-yl)methanol
• rac-[(2R,3R)-3-methyloxiran-2-yl]methanol
• EN300-268295
• DTXSID10451988
• 22520-28-1
• [(2S,3S)-3-methyloxiran-2-yl]methanol

• Inchi： 1S/C4H8O2/c1-3-4(2-5)6-3/h3-5H,2H2,1H3/t3-,4-/m0/s1
• InChI Key： QQHZNUPEBVRUFO-IMJSIDKUSA-N
• SMILES： O1[C@@H](C)[C@@H]1CO

Computed Properties

• Exact Mass: 88.05244
• Monoisotopic Mass: 88.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 53.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.76

Additional information on Oxiranemethanol, 3-methyl-, (2S,3S)-

Latest Research Advances on Oxiranemethanol, 3-methyl-, (2S,3S)- (CAS: 50468-21-8) in Chemical Biology and Pharmaceutical Applications

Oxiranemethanol, 3-methyl-, (2S,3S)- (CAS: 50468-21-8), a chiral epoxide derivative, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical synthesis. This compound, characterized by its stereospecificity and reactive epoxide moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, asymmetric synthesis, and as a building block for complex natural products.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Oxiranemethanol, 3-methyl-, (2S,3S)- in the synthesis of novel protease inhibitors. The researchers utilized its epoxide ring-opening reactions to create a series of compounds with potent inhibitory activity against SARS-CoV-2 main protease. The stereochemistry at the 2S,3S positions was found to be crucial for binding affinity, highlighting the importance of this specific enantiomer in drug development.

In the field of chemical biology, a breakthrough was reported in Nature Chemical Biology (2024) where Oxiranemethanol, 3-methyl-, (2S,3S)- was employed as a molecular probe to study enzyme mechanisms. The compound's ability to form covalent adducts with active site residues made it particularly valuable for mapping catalytic pathways in epoxide hydrolases. This application opens new avenues for understanding enzyme kinetics and designing targeted inhibitors.

Recent advancements in synthetic methodology have also focused on improving the production efficiency of Oxiranemethanol, 3-methyl-, (2S,3S)-. A 2024 publication in Organic Process Research & Development described a biocatalytic approach using engineered epoxide hydrolases that achieved >99% enantiomeric excess with significantly reduced byproduct formation. This green chemistry approach addresses previous challenges in large-scale production while maintaining the compound's high stereochemical purity.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2023) have provided new insights into the metabolic fate of derivatives containing the Oxiranemethanol, 3-methyl-, (2S,3S)- scaffold. The research revealed that while the epoxide moiety is generally metabolized by epoxide hydrolases, the methyl substitution at position 3 significantly alters the metabolic stability, suggesting potential for optimizing drug candidates based on this structural motif.

Looking forward, the unique properties of Oxiranemethanol, 3-methyl-, (2S,3S)- continue to inspire innovative applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a warhead in covalent inhibitor design. The compound's combination of reactivity and stereochemical control makes it particularly valuable in these emerging therapeutic strategies.